Cas no 2229108-30-7 (2-Azido-2-(4,6-dichloropyridin-3-yl)ethan-1-ol)

• Product Name: 2-Azido-2-(4,6-dichloropyridin-3-yl)ethan-1-ol
• CAS No: 2229108-30-7
• MF: C₇H₆Cl₂N₄O
• MW: 233.054738521576
• CID: 6577339
• PubChem ID: 165715211
• Update Time: 2025-05-19

2-Azido-2-(4,6-dichloropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(4,6-dichloropyridin-3-yl)ethan-1-ol
• EN300-1977075
• 2229108-30-7
• 2-Azido-2-(4,6-dichloropyridin-3-yl)ethan-1-ol

• Inchi： 1S/C7H6Cl2N4O/c8-5-1-7(9)11-2-4(5)6(3-14)12-13-10/h1-2,6,14H,3H2
• InChI Key： SUXYCXFQMOEVSX-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(CO)N=[N+]=[N-])Cl

Computed Properties

• Exact Mass: 231.9918662g/mol
• Monoisotopic Mass: 231.9918662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.5Ų

Additional information on 2-Azido-2-(4,6-dichloropyridin-3-yl)ethan-1-ol

Introduction to 2-Azido-2-(4,6-dichloropyridin-3-yl)ethan-1-ol (CAS No. 2229108-30-7)

2-Azido-2-(4,6-dichloropyridin-3-yl)ethan-1-ol (CAS No. 2229108-30-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif combining an azido group with a dichloropyridine moiety, presents intriguing possibilities for further chemical manipulation and biological exploration.

The molecular structure of 2-Azido-2-(4,6-dichloropyridin-3-yl)ethan-1-ol consists of an ethanol backbone substituted with an azido functional group at the second carbon atom and a 4,6-dichloropyridine ring attached to the same carbon. This arrangement creates a versatile platform for synthetic chemists to explore various derivatization strategies, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in drug discovery. The presence of the pyridine ring in 2-Azido-2-(4,6-dichloropyridin-3-yl)ethan-1-ol not only enhances its structural complexity but also opens up possibilities for interactions with biological targets. Pyridine derivatives are well-known for their role in medicinal chemistry, often serving as key pharmacophores in small-molecule drugs.

The azido group is another critical feature of this compound. While azido groups are traditionally associated with explosives, in the context of pharmaceutical chemistry, they serve as versatile handles for further functionalization. For instance, the azido group can be readily converted into other functional groups such as amines or alcohols through processes like reduction or substitution reactions. This flexibility makes 2-Azido-2-(4,6-dichloropyridin-3-yl)ethan-1-ol a promising candidate for constructing more intricate molecular architectures.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of molecular diversity and structural novelty in drug discovery programs. Compounds like 2-Azido-2-(4,6-dichloropyridin-3-yl)ethan-1-ol contribute to this effort by providing unique scaffolds that can be further optimized for biological activity. The dichloropyridine moiety, in particular, offers opportunities for tuning electronic and steric properties, which are crucial factors in determining binding affinity to biological targets.

One of the most compelling aspects of 2-Azido-2-(4,6-dichloropyridin-3-yl)ethan-1-ol is its potential as a building block for the development of new therapeutic agents. The combination of an azido group and a dichloropyridine ring suggests that this compound could be used to synthesize molecules with diverse biological activities. For example, derivatives of this compound have shown promise in early-stage studies as modulators of enzyme activity and receptor binding.

The synthesis of 2-Azido-2-(4,6-dichloropyridin-3-ylolethanamethyl)-1-hydroxybenzoic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a precursor containing the 4,6-dichloropyridine ring followed by introduction of the azido group and subsequent functionalization at the ethanol moiety. These synthetic routes underscore the compound's role as a versatile intermediate in pharmaceutical research.

In recent years, advances in computational chemistry have enabled researchers to more efficiently explore the structural and functional properties of complex molecules like 2-Azido-a(4-chloro-pyridinyl)-ethylazide. Computational methods such as molecular docking and quantum mechanical calculations can provide insights into how these compounds might interact with biological targets, guiding experimental efforts and accelerating drug discovery pipelines.

The dichloropyridine ring is particularly interesting from a medicinal chemistry perspective due to its ability to participate in various non-covalent interactions with biological macromolecules. These interactions can be fine-tuned by modifying substituents on the pyridine ring or by incorporating additional functional groups into the molecule. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

As research continues to uncover new applications for compounds like 2-Azido-a(4-chloro-pyridinyl)-ethylazide, it is likely that methodologies for their synthesis will continue to evolve. New catalytic systems and green chemistry approaches may emerge to improve efficiency and sustainability in producing these valuable intermediates. The development of such methodologies will be crucial for supporting future drug discovery efforts.

The broader significance of CAS No 2229108 30 7 lies in its contribution to the expanding library of molecular tools available to medicinal chemists. By providing access to unique structural motifs and functional groups, this compound enables researchers to explore new chemical spaces and develop innovative therapeutic strategies. The potential applications span multiple therapeutic areas, including oncology, immunology, and neurology.

In conclusion,2-Azido-a(4-chloro-pyridinyl)-ethylazide (CAS No. 2229108 30 7) represents a fascinating example of how structural complexity can drive innovation in pharmaceutical chemistry. Its unique combination of an azido group and a dichloropyridine ring makes it a valuable intermediate for synthesizing novel bioactive molecules. As research progresses，this compound is poised to play an important role in advancing drug discovery efforts across various therapeutic domains.